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Compound of Interest

Compound Name: 4,6-Diamino-2-hydroxypyrimidine

Cat. No.: B115732 Get Quote

Essential Safety and Handling Guide for 4,6-
Diamino-2-hydroxypyrimidine
Disclaimer: A specific Safety Data Sheet (SDS) for 4,6-Diamino-2-hydroxypyrimidine was not

located. The following guidance is based on the available safety data for the closely related

isomer, 2,4-Diamino-6-hydroxypyrimidine (CAS No. 56-06-4). It is imperative to handle this

chemical with caution and to conduct a thorough risk assessment before use. The information

provided here is for guidance purposes and should be supplemented with institution-specific

safety protocols.

This guide provides essential safety, handling, and disposal information for laboratory

personnel, including researchers, scientists, and drug development professionals working with

4,6-Diamino-2-hydroxypyrimidine.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is critical to minimize exposure and ensure safety

when handling pyrimidine derivatives. The following table summarizes the recommended PPE

based on data for similar compounds.
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Body Part Recommended PPE Specifications

Eyes/Face
Safety glasses with side

shields or goggles

Must conform to OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[1]

[2]

Skin
Chemical-resistant gloves and

a lab coat

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[1][2] Nitrile

gloves are a common choice

for laboratory settings.

Respiratory

Use in a well-ventilated area. A

respirator may be necessary if

dust is generated.

A NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used if

exposure limits are exceeded

or if irritation is experienced.[2]

[3]

Hazard Identification and First Aid
Based on the data for its isomer, 4,6-Diamino-2-hydroxypyrimidine may cause skin irritation,

serious eye irritation, and respiratory irritation.[1][3][4][5]
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.[1]

[2][3]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing.[1][2] If skin

irritation occurs, get medical advice.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.[1]

[2] If eye irritation persists, get medical advice.

[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water and drink 2-4 cupfuls of milk or water if

the person is conscious and alert.[2] Seek

immediate medical attention.[6]

Handling and Storage
Proper handling and storage are crucial to maintain the chemical's stability and prevent

accidental exposure.

Handling:

Handle in a well-ventilated area, preferably in a chemical fume hood, to minimize dust

generation and accumulation.[2][7]

Avoid contact with skin, eyes, and clothing.[2][6]

Wash hands thoroughly after handling.[1][2]

Keep away from incompatible materials such as oxidizing agents.[2][6]

Storage:
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Store in a tightly closed container.[2][7][8]

Keep in a cool, dry, and well-ventilated place away from incompatible substances.[2][7][8]

Accidental Release and Disposal Plan
In the event of a spill or for final disposal, the following procedures should be followed.

Accidental Release:

Evacuate: Immediately evacuate personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Containment: Sweep up or vacuum the spilled material and place it into a suitable, closed

container for disposal.[6][8] Avoid generating dust.[2][7]

Decontamination: Clean the spill area thoroughly.

PPE: Wear appropriate personal protective equipment during cleanup.

Disposal:

Dispose of the chemical and its container in accordance with all local, regional, national, and

international regulations.[1]

The material may be sent to a licensed chemical destruction plant or disposed of by

controlled incineration with flue gas scrubbing.[8]

Do not allow the chemical to enter drains or the environment.[8]

Experimental Workflow
The following diagram outlines the logical workflow for the safe handling of 4,6-Diamino-2-
hydroxypyrimidine in a laboratory setting.
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Safe Handling Workflow for 4,6-Diamino-2-hydroxypyrimidine

Preparation

Handling

Cleanup & Disposal

Conduct Risk Assessment

Don Appropriate PPE

Prepare Work Area (Fume Hood)

Weigh/Measure Chemical

Perform Experiment

Decontaminate Work Area

Segregate & Label Waste

Dispose of Waste via Approved Methods

Remove & Dispose of PPE

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 4,6-Diamino-2-hydroxypyrimidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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